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Flavoxate Formulations from Patent Literature

The table below summarizes two controlled-release flavoxate formulations described in patent documents.

Please note that this is not a comparison of commercially available alternatives, but of different patented

technologies.

Formulation
Characteristic

US5165937A Patent [1] WO2020021422A1 Patent [2]

Technology Type Controlled-release matrix tablet Controlled-release formulation
(multiparticulate)

Key Excipients Binder (e.g., PVA, HPMC); Acidifier (e.g., citric
acid, tartaric acid) [1]

Hydrophobic carrier; Hydrophilic
polymer (e.g., HPMC) [2]

Stated Objective Provide a controlled release of flavoxate to
maintain therapeutic plasma levels and

reduce dosing frequency [1]

Provide a controlled release of
flavoxate or its salts [2]
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To objectively compare the performance of different flavoxate formulations, you would typically follow a

standard protocol to generate and compare dissolution profiles. The general workflow is illustrated below,

which can be applied once experimental data is obtained.
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Dissolution Profile Comparison Workflow

Start: Obtain Flavoxate
Formulations

Conduct Dissolution Testing
(USP Apparatus II, pH progression media)

Sample at Time Intervals
(e.g., 1, 2, 4, 8, 12, 20 hours)

Analyze Samples
(HPLC/UV for drug concentration)

Calculate Percent
Drug Released at Each Time Point

Plot Dissolution Profiles
(Percent Released vs. Time)

Calculate f2 Similarity Factor
(Model-Independent Method)

f2 ≥ 50?

 Yes  No
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The key steps involve:

Dissolution Testing: Use standard apparatus (e.g., USP II paddle method) under sink conditions. A

continuous pH variation strategy simulating the gastrointestinal tract (e.g., starting at pH 1.2, then

transitioning to pH 6.8) is relevant for sustained-release formulations [3].

Sample Analysis: Quantify flavoxate concentration in dissolution samples using a validated analytical

method, such as High-Performance Liquid Chromatography (HPLC) [4].

f2 Similarity Factor Calculation: This is a model-independent approach recommended by the FDA

to compare dissolution profiles. The formula is:

( f2 = 50 \times \log \left{ \left[ 1 + \frac{1}{n} \sum_{t=1}^{n} (R_t - T_t)^2 \right]^{-0.5} \times

100 \right} )

Where:

n = number of time points

R_t = percent dissolved of the reference product at time t
T_t = percent dissolved of the test product at time t

An f2 value between 50 and 100 suggests the two dissolution profiles are similar [4].

How to Proceed with Your Comparison

Since the direct comparative data is not available in the public domain, here are suggested steps to create the

guide:

Conduct Original Experiments: The most reliable method is to obtain the specific flavoxate
products and conduct dissolution testing and f2 analysis following the described protocols [4].

Consult Regulatory Databases: Check official sources like the FDA's "Orange Book" or the
European Medicines Agency (EMA) assessment reports, which may contain detailed comparative
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dissolution data for approved products.

Search Scientific Literature: Look for primary research articles in pharmaceutics journals that might
have compared generic and innovator flavoxate products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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